Cas no 61125-50-6 (2-amino-4-[(2-amino-2-carboxyethyl)sulfanyl]butanoic acid dihydrochloride)

• Product Name: 2-amino-4-[(2-amino-2-carboxyethyl)sulfanyl]butanoic acid dihydrochloride
• CAS No: 61125-50-6
• MF: C₇H₁₅ClN₂O₄S
• MW: 258.722999811172
• CID: 4655834
• Update Time: 2025-06-13

2-amino-4-[(2-amino-2-carboxyethyl)sulfanyl]butanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-[(2-amino-2-carboxyethyl)sulfanyl]butanoic acid dihydrochloride

• Inchi： 1S/C7H14N2O4S.ClH/c8-4(6(10)11)1-2-14-3-5(9)7(12)13;/h4-5H,1-3,8-9H2,(H,10,11)(H,12,13);1H/t4-,5-;/m0./s1
• InChI Key： SYDDIGSSLFXTLD-FHAQVOQBSA-N
• SMILES： [C@@H](N)(C(=O)O)CCSC[C@H](N)C(=O)O.Cl

Additional information on 2-amino-4-[(2-amino-2-carboxyethyl)sulfanyl]butanoic acid dihydrochloride

Introduction to 2-Amino-4-[(2-Amino-2-Carboxyethyl)Sulfanyl]Butanoic Acid Dihydrochloride (CAS No. 61125-50-6)

2-Amino-4-[(2-amino-2-carboxyethyl)sulfanyl]butanoic acid dihydrochloride (CAS No. 61125-50-6) is a unique and versatile compound with significant applications in the fields of medicinal chemistry, biochemistry, and pharmaceutical research. This compound, also known as homocysteine thiolactone dihydrochloride, is a derivative of homocysteine, an important amino acid involved in various biological processes. The compound's structure and properties make it a valuable tool for studying protein modification, enzyme inhibition, and the development of novel therapeutic agents.

The chemical structure of 2-amino-4-[(2-amino-2-carboxyethyl)sulfanyl]butanoic acid dihydrochloride consists of a butanoic acid backbone with an amino group and a sulfanyl group attached to the second carbon atom. The presence of the sulfanyl group imparts unique reactivity and functional properties to the molecule, making it particularly useful in the study of thiol-dependent reactions and protein disulfide bond formation. The dihydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations.

Recent research has highlighted the importance of homocysteine thiolactone in several physiological and pathological processes. Elevated levels of homocysteine have been associated with an increased risk of cardiovascular diseases, including atherosclerosis and thrombosis. Studies have shown that homocysteine thiolactone can modify proteins through thiolation reactions, leading to alterations in protein structure and function. This modification can affect enzyme activity, receptor binding, and cell signaling pathways, contributing to the pathogenesis of various diseases.

In the context of drug discovery and development, 2-amino-4-[(2-amino-2-carboxyethyl)sulfanyl]butanoic acid dihydrochloride has been explored as a potential therapeutic agent for conditions related to homocysteine metabolism. For instance, it has been investigated for its ability to modulate enzymes involved in homocysteine metabolism, such as cystathionine β-synthase (CBS) and methionine synthase (MS). By targeting these enzymes, the compound may help reduce homocysteine levels and mitigate associated health risks.

Moreover, homocysteine thiolactone has shown promise in the development of novel antiviral agents. Research has demonstrated that it can interfere with viral replication by modifying viral proteins or disrupting viral entry into host cells. This property makes it a potential candidate for the treatment of viral infections, including those caused by RNA viruses such as influenza and coronaviruses.

The use of 2-amino-4-[(2-amino-2-carboxyethyl)sulfanyl]butanoic acid dihydrochloride in biochemical assays is also well-documented. It serves as a valuable reagent for studying protein-protein interactions, post-translational modifications, and enzyme kinetics. Its ability to form disulfide bonds with other thiols makes it useful in probing redox-sensitive processes in cells. Additionally, the compound can be used as a reference standard in analytical methods for quantifying homocysteine levels in biological samples.

In conclusion, 2-amino-4-[(2-amino-2-carboxyethyl)sulfanyl]butanoic acid dihydrochloride (CAS No. 61125-50-6) is a multifaceted compound with broad applications in research and development. Its unique chemical properties and biological activities make it an essential tool for advancing our understanding of homocysteine metabolism and developing new therapeutic strategies for various diseases. As ongoing research continues to uncover new insights into its mechanisms of action, this compound is likely to play an increasingly important role in the fields of medicinal chemistry and pharmaceutical sciences.